![molecular formula C21H23N3O4S2 B2678035 (Z)-N-(3-allyl-6-ethoxybenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-dimethylsulfamoyl)benzamide CAS No. 941916-91-2](/img/structure/B2678035.png)
(Z)-N-(3-allyl-6-ethoxybenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-dimethylsulfamoyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-N-(3-allyl-6-ethoxybenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C21H23N3O4S2 and its molecular weight is 445.55. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(3-allyl-6-ethoxybenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-dimethylsulfamoyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(3-allyl-6-ethoxybenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-dimethylsulfamoyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Anticancer Properties
Antimicrobial Activity : Several studies have demonstrated the efficacy of benzothiazole derivatives in inhibiting microbial growth. Benzamide derivatives, for instance, have shown significant antibacterial and antifungal activities, highlighting the potential of these compounds in developing new antimicrobial agents (Priya et al., 2006)[https://consensus.app/papers/synthesis-characterization-crystal-xray-studies-priya/f349b565eb225714bf1aeabd25f2fdb1/?utm_source=chatgpt]. Furthermore, compounds synthesized from benzothiazole nuclei have been evaluated for their antimicrobial properties, showing variable and modest activity against bacterial and fungal strains (Patel et al., 2011)[https://consensus.app/papers/synthesis-activity-pyridine-derivativesi-patel/831ba0035301521490925acefe671f9b/?utm_source=chatgpt].
Anticancer Activity : Research has also focused on the anticancer properties of benzothiazole derivatives. For example, novel synthetic routes to nucleoside analogs of N-substituted 1,3-thiazolidines have been explored, potentially offering new avenues for cancer treatment (Iwakawa et al., 1978)[https://consensus.app/papers/routes-nucleoside-analogs-nsubstituted-13thiazolidines-iwakawa/ff9abe9b23e356e49a8401bfae83a289/?utm_source=chatgpt]. Additionally, the synthesis and evaluation of novel pyrazolo[3,4-d]pyrimidine and pyrazole derivatives as anti-tumor agents have shown significant effects in mouse tumor model cancer cell lines, suggesting their potential as cancer therapeutics (Nassar et al., 2015)[https://consensus.app/papers/synthesis-modeling-study-pyrazolo34dpyrimidine-nassar/82bdfbf9dc205bc783abfa5798e8cddc/?utm_source=chatgpt].
Synthetic Chemistry and Material Science
Synthetic Routes and Characterization : The development of synthetic routes to create benzothiazole derivatives and their characterization play a crucial role in the advancement of material science and synthetic chemistry. Studies have detailed synthetic pathways to various benzothiazole compounds, offering insights into their potential applications in creating new materials with desirable properties (Mataka et al., 1992)[https://consensus.app/papers/substitution-reaction-4bromobenzo-12c34c′-reduction-mataka/83c74a215bed5baabe7517fbaac52bf6/?utm_source=chatgpt].
Corrosion Inhibition : Benzothiazole derivatives have been studied for their corrosion inhibiting effects, particularly against steel in acidic solutions. This research indicates the potential of these compounds in protecting metals from corrosion, which is crucial for their longevity and durability in various industrial applications (Hu et al., 2016)[https://consensus.app/papers/studies-benzothiazole-derivatives-corrosion-inhibitors-hu/d97d69b8865859c19dc46e0cd5522668/?utm_source=chatgpt].
properties
IUPAC Name |
4-(dimethylsulfamoyl)-N-(6-ethoxy-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O4S2/c1-5-13-24-18-12-9-16(28-6-2)14-19(18)29-21(24)22-20(25)15-7-10-17(11-8-15)30(26,27)23(3)4/h5,7-12,14H,1,6,13H2,2-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMDTUZKIGPOVPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C)S2)CC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-N-(3-allyl-6-ethoxybenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-dimethylsulfamoyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.